Cas no 75959-08-9 (8-methoxyquinolin-6-amine)

• Product Name: 8-methoxyquinolin-6-amine
• CAS No: 75959-08-9
• Molecular Formula: C₁₀H₁₀N₂O
• Molecular Weight: 174.1992
• MDL: MFCD02684223
• CID: 538740
• PubChem ID: 13213288

8-methoxyquinolin-6-amine Properties

Names and Identifiers

• 6-Quinolinamine, 8-methoxy-
• 6-Amino-8-methoxyquinoline
• 8-METHOXYQUINOLIN-6-AMINE
• SB68317
• SCHEMBL2943859
• CS-0197417
• AKOS000133604
• Z364006930
• 75959-08-9
• BS-52058
• EN300-219984
• F20184
• DTXSID90528445
• MFCD02684223
• 8-methoxyquinolin-6-amine

• MDL： MFCD02684223
• InChIKey： FOOUDKKEHNADTE-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10N2O/c1-13-9-6-8(11)5-7-3-2-4-12-10(7)9/h2-6H,11H2,1H3
• SMILES： COC1=C2C(=CC(=C1)N)C=CC=N2

Computed Properties

• Exact Mass: 174.0794
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.079312947g/mol
• Heavy Atom Count: 13
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14